1,2-Benzisoxazol-7-ol, 3-methyl- (9CI)
Cat. No. B8742824
M. Wt: 149.15 g/mol
InChI Key: KXSRGXFRBHJCFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BrH:17].[CH3:13][C:14](=[O:15])[OH:16].[CH3:1][O:2][c:3]1[cH:4][cH:5][cH:6][c:7]2[c:8]([CH3:12])[n:9][o:10][c:11]12>>[OH:2][c:3]1[cH:4][cH:5][cH:6][c:7]2[c:8]([CH3:12])[n:9][o:10][c:11]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc2c(C)noc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1noc2c(O)cccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
